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Compound of Interest

Compound Name: 4-Hydroxyderricin

Cat. No.: B1235420 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount. This document provides essential safety and

logistical information for the proper disposal of 4-Hydroxyderricin, a naturally occurring

chalcone. Adherence to these procedures is critical to ensure personal safety and

environmental protection.

Chemical and Physical Properties
A summary of the known quantitative data for 4-Hydroxyderricin is presented in the table

below. This information is crucial for understanding its behavior and potential interactions

during handling and disposal.
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Property Value Source

Molecular Formula C₂₁H₂₂O₄ --INVALID-LINK--

Molecular Weight 338.4 g/mol
--INVALID-LINK--[1], --

INVALID-LINK--

CAS Number 55912-03-3

--INVALID-LINK--[2], --

INVALID-LINK--[1], --INVALID-

LINK--

Appearance Yellowish powder --INVALID-LINK--[3]

Solubility
DMSO: 100 mg/mL (295.51

mM) (requires sonication)
--INVALID-LINK--[1]

Water: Practically insoluble --INVALID-LINK--[4]

Storage 4°C, protect from light --INVALID-LINK--[1]

Hazard Identification and Safety Precautions
While specific toxicity data for 4-Hydroxyderricin, such as LD50 values, are not readily

available, general safety precautions for handling chemical compounds should be strictly

followed.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat should be worn to protect from skin contact.

Respiratory Protection: If handling the powder and there is a risk of inhalation, use a dust

mask or work in a well-ventilated area, such as a fume hood.

Emergency Procedures:
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Skin Contact: In case of contact, immediately wash the affected area with soap and plenty of

water.

Eye Contact: If the compound comes into contact with the eyes, rinse cautiously with water

for several minutes.

Ingestion: If ingested, seek immediate medical attention.

Disposal Procedures
The primary methods for the disposal of 4-Hydroxyderricin are based on general principles for

chemical waste management, as specific degradation protocols are not available.

Step 1: Waste Identification and Segregation

Solid Waste: Collect unadulterated 4-Hydroxyderricin powder and any contaminated

consumables (e.g., weighing paper, pipette tips) in a designated, clearly labeled hazardous

waste container.

Liquid Waste: Solutions of 4-Hydroxyderricin should be collected in a separate, labeled

hazardous waste container. Do not mix with other incompatible waste streams.

Step 2: Disposal Method Selection The recommended disposal methods for 4-
Hydroxyderricin are:

Licensed Chemical Destruction Plant: The most appropriate and safest method is to send the

waste to a licensed facility that is equipped to handle and destroy chemical waste in an

environmentally sound manner.[5]

Controlled Incineration: Incineration with flue gas scrubbing is another acceptable method for

the disposal of this compound.[5]

Important Considerations:

Do Not Discharge to Sewer: Due to its insolubility in water and the lack of data on its

environmental impact, 4-Hydroxyderricin should not be discharged into the sewer system.

[5]
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Contaminated Packaging: Containers that held 4-Hydroxyderricin should be triple-rinsed

with an appropriate solvent. The rinsate should be collected as hazardous waste. The

cleaned container can then be recycled or reconditioned. Alternatively, the packaging can be

punctured to prevent reuse and disposed of according to institutional guidelines.[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxyderricin.
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4-Hydroxyderricin Disposal Workflow

4-Hydroxyderricin Disposal Workflow
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Option 1
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End: Proper Disposal
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Disposal workflow for 4-Hydroxyderricin.
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Experimental Protocols
Currently, there are no specific, validated experimental protocols for the chemical degradation

or neutralization of 4-Hydroxyderricin available in the public domain. The disposal procedures

outlined above are based on general best practices for chemical waste management.

Researchers should always consult their institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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